Cas no 1192252-23-5 (ethyl 3-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylpropanoate)

• Product Name: ethyl 3-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylpropanoate
• CAS No: 1192252-23-5
• MF: C₁₈H₂₁F₃N₂O₅
• MW: 402.364955663681
• MDL: MFCD11099917
• CID: 5206341
• Update Time: 2025-05-21

ethyl 3-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-yl]propanoate
• Ethyl3-[5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-yl]propanoate
• 1-Piperidinepropanoic acid, 5-(benzoylamino)-2-hydroxy-6-oxo-2-(trifluoromethyl)-, ethyl ester
• ethyl 3-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylpropanoate

• MDL： MFCD11099917
• Inchi： 1S/C18H21F3N2O5/c1-2-28-14(24)9-11-23-16(26)13(8-10-17(23,27)18(19,20)21)22-15(25)12-6-4-3-5-7-12/h3-7,13,27H,2,8-11H2,1H3,(H,22,25)
• InChI Key： GTZOBQHRDQYZDP-UHFFFAOYSA-N
• SMILES： FC(C1(CCC(C(N1CCC(=O)OCC)=O)NC(C1C=CC=CC=1)=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 592
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Additional information on ethyl 3-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylpropanoate

Ethyl 3-(5-Benzamido)-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-yl propanoate: A Comprehensive Overview

Ethyl 3-(5-Benzamido)-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-yl propanoate, with the CAS number 1192252-23-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a trifluoromethyl group, a hydroxyl group, an oxo group, and a benzamido substituent. The ethyl propanoate ester further adds to its structural complexity and potential functional applications.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and amide formations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways, improving yields and reducing production costs. These developments have made it possible to explore its potential applications in drug discovery and materials science.

One of the most promising areas of research for this compound is its potential as a bioactive agent. Studies have shown that the trifluoromethyl group can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it an attractive candidate for drug development, particularly in the treatment of diseases where metabolic stability is crucial.

The benzamido group in the structure introduces additional functionality, enhancing the compound's ability to interact with biological targets. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can inhibit certain kinases with high specificity, suggesting its potential role in anti-cancer therapies.

In addition to its pharmacological applications, ethyl 3-(5-Benzamido)-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-yl propanoate has also been explored for its role in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which can be used in the development of advanced coatings and sensors.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that its hydroxyl and oxo groups play a critical role in binding to target proteins, while the trifluoromethyl group contributes to hydrophobic interactions. These insights have guided researchers in designing more effective analogs with improved bioavailability and efficacy.

The compound's ethyl propanoate ester group also plays a significant role in its chemical reactivity. It has been shown to undergo various transformations under mild reaction conditions, making it versatile for use in both academic and industrial settings. For example, it can be used as a precursor for synthesizing other complex molecules or as a building block in combinatorial chemistry libraries.

Despite its complexity, ethyl 3-(5-Benzamido)-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-yl propanoate is relatively stable under normal storage conditions. However, care must be taken during handling to avoid exposure to strong oxidizing agents or extreme temperatures, which could lead to decomposition or unintended side reactions.

In conclusion, ethyl 3-(5-Benzamido)-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ypropanoate represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in science and medicine. With ongoing research uncovering new applications and properties, this compound continues to be a focal point for innovation in multiple disciplines.